Cas no 89055-07-2 (1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester)
89055-07-2 structure
Product Name:1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester
CAS No:89055-07-2
MF:C10H15NO4
MW:213.230403184891
CID:614145
PubChem ID:13214563
Update Time:2025-04-19
1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester
- ethyl 4-oxo-3-(2-oxoethyl)piperidine-1-carboxylate
- DTXSID30528727
- 89055-07-2
-
- Inchi: 1S/C10H15NO4/c1-2-15-10(14)11-5-3-9(13)8(7-11)4-6-12/h6,8H,2-5,7H2,1H3
- InChI Key: BWMLGASTEHEZFC-UHFFFAOYSA-N
- SMILES: O=C1CCN(C(=O)OCC)CC1CC=O
Computed Properties
- Exact Mass: 213.10010796g/mol
- Monoisotopic Mass: 213.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 63.7Ų
1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
89055-07-2 (1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester) Related Products
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